4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol

• IUPAC Name: 4-[(2,5-difluorophenyl)methoxy]-3-fluorobenzenethiol
• InChI: InChI=1S/C13H9F3OS/c14-9-1-3-11(15)8(5-9)7-17-13-4-2-10(18)6-12(13)16/h1-6,18H,7H2
• InChI Key: CPSGBFPCLANOQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)COC2=C(C=C(C=C2)S)F)F
• Molecular Formula: C13H9F3OS
• Molecular Weight: 270.27 g/mol

Description

4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

The preparation of 4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol involves several synthetic routes and reaction conditions. The most common method includes the formation of inclusion complexes with cyclodextrins. This process involves the determination of the inclusion formation constant and the preparation of host inclusion in the non-polar cavity of cyclodextrins . Industrial production methods may vary, but they typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, ozone, and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Combination: This reaction involves the combination of two or more substances to form a single new substance

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxides, while reduction may produce reduced forms of the compound.

Scientific Research Applications

4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in certain processes.

Biology: It is used in the study of biological systems and processes, including enzyme interactions and metabolic pathways.

Medicine: It has potential therapeutic applications, including as a drug candidate for certain diseases.

Industry: It is used in the production of various industrial products, including polymers and coatings

Mechanism of Action

The mechanism of action of 4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol involves its interaction with specific molecular targets and pathways. It may act by inhibiting or activating certain enzymes, receptors, or other proteins. The exact mechanism depends on the specific application and the biological system involved .

Comparison with Similar Compounds

4-[(2,5-Difluorophenyl)methoxy]-3-fluorobenzenethiol can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or properties. For example, compounds with similar functional groups or molecular weights may exhibit similar reactivity or biological activity .